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Compound of Interest

Compound Name: Tyrosinase-IN-13

Cat. No.: B12383956

Get Quote

For researchers and laboratory professionals engaged in drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

regulatory compliance. This document provides a comprehensive guide to the proper disposal

procedures for Tyrosinase-IN-13, a tyrosinase inhibitor. Adherence to these guidelines is

essential to ensure a safe laboratory environment and to minimize environmental impact.

Summary of Key Information
Below is a table summarizing the available chemical data for Tyrosinase-IN-13. It is important

to note that a specific Safety Data Sheet (SDS) for Tyrosinase-IN-13 is not readily available in

the public domain. Therefore, the handling and disposal procedures outlined are based on

general best practices for laboratory chemicals with similar characteristics.
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Property Value Source

Molecular Formula C₂₃H₁₈ClFN₄OS ChemScene[1]

Molecular Weight 452.93 g/mol ChemScene[1]

Physical Form Solid (assumed)
General laboratory chemical

information

Solubility Data not available N/A

Hazard Classification Data not available N/A

Toxicity Data Data not available N/A

Environmental Fate Data not available N/A

Disposal Workflow
The following diagram outlines the essential step-by-step workflow for the safe disposal of

Tyrosinase-IN-13. This process is designed to ensure that all safety and regulatory aspects

are considered.
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Preparation Phase

Waste Segregation

Disposal and Decontamination

Start: Unused or Waste Tyrosinase-IN-13 Generated

Don Appropriate Personal
Protective Equipment (PPE)

(Lab coat, gloves, safety glasses)

Select a designated and
properly labeled hazardous

waste container

Log the waste in the
laboratory's waste log

Consult Institutional Environmental
Health & Safety (EHS) for
specific disposal guidance

Arrange for waste pickup by
authorized personnel

Decontaminate work surfaces
and equipment

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Tyrosinase-IN-13.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12383956/docs?utm_src=pdf-body-img#safe-disposal-of-tyrosinase-in-13-a-procedural-guide
https://www.benchchem.com/product/b12383956/docs?utm_src=pdf-body#safe-disposal-of-tyrosinase-in-13-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Disposal Procedures
The following steps provide a detailed protocol for the proper disposal of Tyrosinase-IN-13.

1. Personal Protective Equipment (PPE): Before handling Tyrosinase-IN-13 waste, ensure you

are wearing appropriate PPE, including a lab coat, chemical-resistant gloves (such as nitrile),

and safety glasses.

2. Waste Characterization and Segregation:

Solid Waste: Unused or expired solid Tyrosinase-IN-13 should be disposed of in its original

container if possible, or in a clearly labeled, sealed container. This container should be

designated for solid chemical waste.

Contaminated Materials: Any materials contaminated with Tyrosinase-IN-13, such as pipette

tips, weigh boats, or gloves, should be collected in a designated hazardous waste bag or

container.

Solutions: Solutions containing Tyrosinase-IN-13 should be collected in a labeled, sealed,

and chemically compatible waste container. Do not mix with other incompatible waste

streams.

3. Labeling: All waste containers must be clearly labeled with the full chemical name

("Tyrosinase-IN-13"), the approximate amount of waste, and the date. Use your institution's

specific hazardous waste labels if available.

4. Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be secure and away from general laboratory traffic.

5. Consultation with Environmental Health & Safety (EHS): Crucially, you must consult your

institution's EHS department. As no specific SDS is available for Tyrosinase-IN-13, the EHS

office will provide guidance on the appropriate waste stream and disposal method based on the

compound's chemical structure and any available data for similar compounds. They will also

inform you of any specific local, state, or federal regulations that apply.

6. Waste Pickup and Disposal: Follow your institution's procedures for requesting a hazardous

waste pickup. Do not attempt to dispose of Tyrosinase-IN-13 down the drain or in the regular
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trash.

7. Decontamination: After handling the waste, thoroughly decontaminate all work surfaces and

equipment with an appropriate solvent (e.g., 70% ethanol), followed by a general-purpose

laboratory cleaner. Dispose of the cleaning materials as hazardous waste.

Experimental Protocol Considerations
When designing experiments involving Tyrosinase-IN-13, it is prudent to incorporate a waste

management plan from the outset. This includes:

Minimization: Only prepare the amount of Tyrosinase-IN-13 solution required for the

experiment to minimize waste generation.

Inactivation: If feasible and safe, consider quenching or inactivating the compound within the

experimental workflow before it enters the waste stream. The feasibility of this will depend on

the specific experimental conditions and should be evaluated on a case-by-case basis.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

Tyrosinase-IN-13, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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